Cas no 2171678-46-7 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid
• CAS No: 2171678-46-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5791122
• PubChem ID: 165821562
• Update Time: 2025-06-09

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4-dimethylpentanoyl]piperidine-4-carboxylic acid
• EN300-1524683
• 2171678-46-7
• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-28(2,3)16-24(25(31)30-14-12-18(13-15-30)26(32)33)29-27(34)35-17-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,18,23-24H,12-17H2,1-3H3,(H,29,34)(H,32,33)
• InChI Key： IJGNNBIGFYDRAC-UHFFFAOYSA-N
• SMILES： O=C(C(CC(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C(=O)O)CC1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 748
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic Acid (CAS No. 2171678-46-7)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural properties and potential biological activities. With a CAS number of 2171678-46-7, this compound belongs to a class of molecules that are being extensively studied for their applications in drug development and therapeutic interventions.

The molecular structure of this compound features a fluorenylmethoxycarbonyl (Fmoc) group, which is a common protecting group in peptide synthesis. The presence of this group suggests that the compound may be involved in the synthesis of peptides or proteins, where it can serve as a temporary protecting group for amino groups. Additionally, the piperidine ring in the molecule contributes to its potential bioactivity, as piperidine derivatives are known to exhibit various pharmacological effects.

The 1-2-(...amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid moiety indicates a more complex functionalization, which may enhance the compound's interactions with biological targets. This structural feature could make it a valuable intermediate in the synthesis of more complex molecules with targeted therapeutic properties.

In recent years, there has been growing interest in the development of novel compounds with enhanced selectivity and efficacy. The unique structural features of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid make it a promising candidate for further investigation in this area. Researchers have been exploring its potential as a pharmacophore in the design of new drugs targeting various diseases.

One of the most exciting aspects of this compound is its potential application in neurodegenerative diseases. Studies have shown that certain piperidine derivatives can interact with specific neurotransmitter receptors, making them candidates for treating conditions such as Alzheimer's and Parkinson's disease. The presence of the fluorenylmethoxycarbonyl group also suggests that this compound could be used in proteomics research, where it may serve as a tool for studying protein-protein interactions.

Furthermore, the dimethyl substitution on the pentanoyl group may influence the compound's solubility and metabolic stability, which are critical factors in drug development. By optimizing these properties, researchers can enhance the bioavailability and duration of action of drugs derived from this compound. This has implications not only for therapeutic applications but also for understanding fundamental principles of drug design and delivery.

The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as liquid-phase peptide synthesis (LPPS) or solid-phase peptide synthesis (SPPS), can facilitate the efficient production of this compound. These methods allow for precise control over the structure and function of the molecule, enabling researchers to tailor it for specific applications.

Recent advancements in computational chemistry have also played a significant role in understanding the potential bioactivity of this compound. By using molecular modeling techniques, researchers can predict how 1-2-(...amino)-4,4-dimethylpentanoylpiperidine-4-carboxylic acid interacts with biological targets at the molecular level. This information can guide the design of more effective derivatives with improved pharmacological properties.

In conclusion, 1-2-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4-dimethylpentanoylpiperidine)-4-carboxylic acid (CAS No. 2171678-46-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable tool for drug development and therapeutic interventions. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases.